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Hafnium diboride (HfB₂) and zirconium diboride (ZrB₂) are leading ultra-high temperature

ceramics (UHTCs) prized for their exceptional melting points and mechanical strength at

extreme temperatures. A critical performance parameter for their application in demanding

environments, such as aerospace thermal protection systems and high-speed cutting tools, is

their resistance to thermal shock. This guide provides an objective comparison of the thermal

shock resistance of monolithic HfB₂ and ZrB₂ ceramics, supported by experimental data and

detailed methodologies.

Executive Summary
Both HfB₂ and ZrB₂ exhibit high thermal conductivity and relatively low coefficients of thermal

expansion, which are key indicators of good thermal shock resistance. However, subtle

differences in their thermomechanical properties lead to variations in their performance under

rapid temperature changes. While direct comparative data for the critical temperature

difference (ΔTc) of monolithic HfB₂ is limited in the readily available literature, analysis of their

individual properties and data from composite materials suggest that HfB₂ may possess a slight

advantage in intrinsic thermal shock resistance due to its higher thermal conductivity.

Conversely, monolithic ZrB₂ has been experimentally shown to have a critical temperature

difference of approximately 400°C.
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The following tables summarize the key thermomechanical properties and thermal shock

parameters for monolithic HfB₂ and ZrB₂ ceramics. It is important to note that the properties of

ceramics can vary significantly depending on the processing route, purity, and microstructure.

Table 1: Thermomechanical Properties of Monolithic HfB₂ and ZrB₂ Ceramics

Property HfB₂ ZrB₂

Thermal Conductivity (W/m·K) ~103 - 107[1] ~56 - 93[2][3]

Coefficient of Thermal

Expansion (10⁻⁶/K)
~6.3 - 7.6[4] ~6.74 - 9.62[2]

Young's Modulus (GPa) ~525[5][6] ~366 - 520[7]

Fracture Toughness (MPa·m¹/

²)
~3.12 - 7.12[8] ~3.5 - 4.8[9]

Flexural Strength (MPa) ~340 - 501[8][10] ~550[9][11]

Table 2: Thermal Shock Resistance Parameters

Parameter HfB₂ ZrB₂

Critical Temperature Difference

(ΔTc) (°C)

Data for monolithic not readily

available; (ZrB₂+HfB₂)-SiC

composite: 475[10][12]

Monolithic: ~400[9]

Strength Retention

Data for monolithic not readily

available; (ZrB₂+HfB₂)-SiC

composite retains >70% of

initial strength up to ΔT of

475°C[10][12]

Monolithic ZrB₂ shows a sharp

decrease in strength beyond a

ΔT of ~400°C.[9]
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The most common method for evaluating the thermal shock resistance of ceramics is the water

quenching test, as standardized by ASTM C1525-04.[7] This method involves heating a

ceramic specimen to a specific temperature and then rapidly quenching it in a water bath at a

lower temperature. The resulting thermal shock can induce cracking and a subsequent loss of

mechanical strength.

A typical experimental workflow for the water quenching test is as follows:

Specimen Preparation: Rectangular bar specimens are fabricated from the ceramic material.

The surfaces are typically polished to minimize the influence of surface flaws on the test

results.

Initial Strength Measurement: A baseline flexural strength is determined for a set of as-

prepared specimens using a three-point or four-point bending test.

Heating: The test specimens are heated in a furnace to a predetermined temperature and

held at that temperature to ensure thermal equilibrium.

Quenching: The heated specimens are rapidly transferred from the furnace and submerged

in a water bath, typically at room temperature.

Post-Quench Strength Measurement: After quenching, the specimens are dried, and their

residual flexural strength is measured using the same bending test as in step 2.

Determination of Critical Temperature Difference (ΔTc): The process is repeated for different

furnace temperatures (and thus different temperature differences, ΔT). The critical

temperature difference (ΔTc) is defined as the temperature difference at which a significant

drop in flexural strength (often 30-50%) is observed.

Factors Influencing Thermal Shock Resistance
The ability of a ceramic to withstand thermal shock is not governed by a single property but

rather by a combination of thermomechanical characteristics. The following diagram illustrates

the key material properties and their relationship to thermal shock resistance.
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Key Material Properties

Underlying Mechanisms
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Caption: Key material properties influencing the thermal shock resistance of ceramics.

Discussion and Conclusion
The superior thermal conductivity of HfB₂ is a primary contributor to its anticipated high thermal

shock resistance. A higher thermal conductivity allows for more rapid dissipation of heat,

thereby reducing the temperature gradients that are the root cause of thermal stresses. While

both materials have relatively low coefficients of thermal expansion, minimizing the strain

induced by temperature changes, the higher fracture toughness observed in some HfB₂

specimens suggests a greater resistance to the propagation of any cracks that may initiate.

In contrast, the higher flexural strength of monolithic ZrB₂ indicates a greater resistance to the

initiation of cracks under thermal stress. The experimentally determined critical temperature

difference of approximately 400°C for monolithic ZrB₂ provides a valuable benchmark. Data

from a (ZrB₂+HfB₂)-SiC composite, which exhibited a higher ΔTc of 475°C compared to a ZrB₂-

SiC composite's 385°C, suggests that the inclusion of HfB₂ can enhance thermal shock

performance.[10][12]

In conclusion, while both HfB₂ and ZrB₂ are formidable materials for high-temperature

applications, HfB₂ appears to hold a theoretical advantage in intrinsic thermal shock resistance,
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primarily due to its higher thermal conductivity. However, the higher strength of ZrB₂ provides it

with a strong resistance to the initial formation of thermal shock-induced cracks. The choice

between these two materials for a specific application will ultimately depend on the precise

thermal and mechanical loading conditions, as well as considerations of cost and material

availability. Further experimental studies directly comparing the thermal shock behavior of

monolithic HfB₂ and ZrB₂ under identical test conditions are warranted to provide a more

definitive conclusion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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